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Compound of Interest

Compound Name: Lidoflazine

Cat. No.: B1675316

These application notes provide a detailed overview of the use of Lidoflazine in the research
of microvascular angina, targeting researchers, scientists, and drug development professionals.

Introduction

Microvascular angina is characterized by chest pain typical of angina pectoris, objective
evidence of myocardial ischemia, but with no obstructive coronary artery disease in epicardial
arteries.[1][2] The underlying pathophysiology often involves coronary microvascular
dysfunction (CMD).[3][4] Lidoflazine, a piperazine derivative, has been investigated as a
potential therapeutic agent for this condition.[5][6] It functions as a calcium channel blocker,
inducing vasodilation and potentially improving coronary blood flow.[7][8]

Mechanism of Action

Lidoflazine is a calcium-entry blocker that reduces the influx of calcium into vascular smooth
muscle cells and cardiomyocytes.[7][9][10] This action leads to a decrease in coronary vascular
resistance and antagonizes processes that increase coronary vasomotor tone.[7] By inhibiting
calcium-dependent vasoconstriction in the coronary microcirculation, Lidoflazine aims to
alleviate the impaired coronary flow reserve characteristic of microvascular angina.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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